Germacrone 4,5-epoxide

• CAS No.: 92691-35-5
• Product Name: Germacrone 4,5-epoxide
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: (6Z)-6,10-dimethyl-3-propan-2-ylidene-11-oxabicyclo[8.1.0]undec-6-en-4-one
• Standard InChI: InChI=1S/C15H22O2/c1-10(2)12-9-14-15(4,17-14)7-5-6-11(3)8-13(12)16/h6,14H,5,7-9H2,1-4H3/b11-6-
• Standard InChIKey: DWGVRYKQVZGSIB-WDZFZDKYSA-N
• Isomeric SMILES: C/C/1=C/CCC2(C(O2)CC(=C(C)C)C(=O)C1)C
• Canonical SMILES: CC1=CCCC2(C(O2)CC(=C(C)C)C(=O)C1)C
• Appearance: Cryst.
• Melting Point: 59-60°C
• Physical Description: Solid
• Description: Germacrone 4, 5-epoxide belongs to the class of organic compounds known as germacrane sesquiterpenoids. These are sesquiterpenoids having the germacrane skeleton, with a structure characterized by a cyclodecane ring substituted with an isopropyl and two methyl groups. Germacrone 4, 5-epoxide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, germacrone 4, 5-epoxide is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, germacrone 4, 5-epoxide can be found in turmeric. This makes germacrone 4, 5-epoxide a potential biomarker for the consumption of this food product.
• PubChem Compound: 13922652
• Last Modified: Nov 11 2021